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Chemical Profile and Identification

3-Methyl-2-oxobutanoic acid sodium salt (CAS #: 3715-29-5), also known as α-ketoisovaleric acid

sodium salt or ketovaline sodium salt, is a key biochemical reagent with significant importance in

metabolic research and pharmaceutical development. This sodium salt form of the branched-chain α-keto

acid offers enhanced water solubility and stability compared to its acidic form, making it particularly

valuable for experimental applications requiring aqueous solutions [1] [2]. The compound features a

molecular weight of 138.1 g/mol and follows the molecular formula C₅H₇NaO₃ [3] [2].

The compound appears as a white or slightly yellow to beige crystalline solid with a characteristic fruity

aroma [2]. It has a melting point of 220-230°C (with decomposition) and is highly soluble in water, with

solubility exceeding 54.8 mg/mL, allowing for the preparation of concentrated stock solutions up to 100

mg/mL, resulting in clear, colorless solutions [1] [2]. The sodium salt form is classified as a combustible

solid and requires appropriate safety precautions including eyeshields, gloves, and respiratory protection

when handling [3] [1].

Research Applications and Mechanisms
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Precursor Role in Bacterial Metabolism

Pantothenic Acid Biosynthesis: In Escherichia coli, 3-methyl-2-oxobutanoic acid sodium salt serves

as a direct metabolic precursor in the biosynthesis pathway of pantothenic acid (vitamin B₅) [3].

Pantothenic acid is an essential component of coenzyme A and acyl carrier protein, both crucial for

numerous metabolic processes including the citric acid cycle and fatty acid metabolism. The

compound enters the bacterial metabolic pathway where it undergoes enzymatic conversion to

ultimately form pantothenic acid through a series of reactions involving other vitamin B precursors [3].

Metabolic Pathway Studies: Researchers utilize this sodium salt to investigate bacterial biosynthesis

pathways and to study the regulation of pantothenate production in microorganisms. Its sodium salt

formulation provides improved bioavailability to bacterial cultures compared to the acid form, making

it particularly valuable for fermentation studies and metabolic engineering approaches aimed at

enhancing pantothenic acid production [3].

Neurological and Metabolic Research

MSUD Research Applications: The compound is extensively used in modeling Maple Syrup Urine

Disease (MSUD) in experimental systems. MSUD is an inherited metabolic disorder characterized by

accumulation of branched-chain amino acids and their corresponding α-keto acids, including α-

ketoisovaleric acid [3]. Researchers have demonstrated that 3-methyl-2-oxobutanoic acid sodium salt

inhibits brain energy metabolism when accumulated in neuronal systems, providing insights into the

neurological dysfunction observed in MSUD patients [3].

Convulsion Mechanisms: Studies in rats have shown that administration of this compound induces

convulsions through dual GABAergic and glutamatergic mechanisms [3]. It appears to disrupt the

balance between inhibitory and excitatory neurotransmission, potentially through metabolic

competition or inhibition of key enzymes involved in neurotransmitter synthesis. This application

makes it valuable for studying seizure mechanisms and screening potential anticonvulsant compounds

[3].

Amino Acid Metabolism: In vivo studies reveal that this α-keto acid significantly alters amino acid

profiles, enhancing levels of α-ketoisocaproic acid and α-keto-β-methyl-n-valeric acid while
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diminishing their corresponding amino acids [3]. It also causes an early decline in ornithine followed

by a late augmentation of plasma arginine, providing insights into the complex interplay between

branched-chain keto acids and urea cycle dynamics [3].

Table 1: Research Applications of 3-Methyl-2-Oxobutanoic Acid Sodium Salt

Research Area Specific Application
Experimental
Model

Key Findings

Bacterial
Metabolism

Pantothenic acid

biosynthesis

Escherichia coli Serves as direct metabolic

precursor for vitamin B₅ synthesis
[3]

Metabolic
Disorders

Maple Syrup Urine Disease
(MSUD) modeling

In vitro brain
systems

Inhibits brain energy metabolism
at accumulated levels [3]

Neurological
Research

Seizure mechanisms and
neurotransmission

Rat models Induces convulsions via
GABAergic and glutamatergic

mechanisms [3]

Amino Acid
Metabolism

Metabolic pathway

regulation

In vivo studies Alters branched-chain amino/keto

acid profiles and urea cycle
dynamics [3]

Synthetic
Chemistry

Chiral compound synthesis Chemical
synthesis

Intermediate for (S)-2-hydroxy-3-
methylbutyric acid production [1]

Chemical Synthesis and Analytical Applications

The sodium salt finds application as a key synthetic intermediate in the production of more complex

molecules. It has been specifically utilized in the synthesis of (S)-2-hydroxy-3-methylbutyric acid, a chiral

building block with applications in pharmaceutical chemistry [1]. The compound's carbonyl and

carboxylate functionalities provide two reactive centers for chemical modification, while the branched-

chain structure offers opportunities for stereoselective synthesis. In analytical chemistry, the compound

serves as a reference standard for metabolic profiling using techniques such as gas chromatography-mass
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spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for identifying and

quantifying α-keto acids in biological samples [2].

Experimental Protocols

Solution Preparation and Handling

Protocol 1: Preparation of Aqueous Stock Solutions

Calculation: Determine the required concentration and volume of stock solution. For a standard 100

mg/mL solution, weigh 100 mg of 3-methyl-2-oxobutanoic acid sodium salt for each 1 mL of final

volume.

Weighing: Tare an analytical balance with an appropriate weighing vessel. Accurately weigh the

required amount of the compound using a spatula. Record the exact mass for concentration

calculations.

Dissolution: Transfer the weighed compound to a suitable container (e.g., volumetric flask or tube).

Add approximately 80% of the final volume of distilled or deionized water. Cap the container and

mix by gentle inversion or vortexing until complete dissolution.

Volume Adjustment: Once fully dissolved, add water to reach the final volume and mix again. The

resulting solution should be clear and colorless [1].

Aliquoting and Storage: Aseptically aliquot the solution to avoid repeated freeze-thaw cycles. Store

aliquots at -20°C for long-term preservation. Under these conditions, solutions remain stable for

several months [2].

Quality Control Note: If the solution appears cloudy or colored, do not use it for experiments. The

compound should form a clear, colorless solution when properly prepared [1].

Bacterial Studies Protocol
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Protocol 2: Investigating Pantothenic Acid Biosynthesis in E. coli

Medium Preparation: Prepare a defined minimal medium lacking pantothenic acid but containing all

other essential nutrients for E. coli growth.

Supplementation: Divide the medium into two portions:

Experimental: Supplement with filter-sterilized 3-methyl-2-oxobutanoic acid sodium salt to a
final concentration of 0.1-1.0 mM.

Control: Do not add the sodium salt supplement.

Inoculation: Inoculate both media with an overnight culture of E. coli (appropriately diluted to

standardize the starting optical density).

Growth Conditions: Incubate cultures at 37°C with shaking at 200-250 rpm. Monitor bacterial growth

by measuring optical density at 600 nm (OD₆₀₀) at regular intervals.

Sample Analysis: Harvest cells during mid-logarithmic phase (OD₆₀₀ ≈ 0.6-0.8) for analysis of

pantothenic acid production using appropriate analytical methods (e.g., HPLC, LC-MS).

Data Interpretation: Compare growth rates and pantothenic acid production between experimental

and control conditions to assess the compound's effect as a metabolic precursor [3].

Table 2: Experimental Conditions for Key Research Applications

Parameter Bacterial Studies Neurological Research
Metabolic Disorder
Modeling

Typical
Concentration

0.1-1.0 mM [3] 2-5 mM (in vitro) [3] 1-5 mM (cellular) [3]

Experimental System E. coli cultures Rat brain slices, in vivo
rat models

Neuronal cell cultures,
brain homogenates

Key Endpoints Growth rate,
pantothenate

production

Convulsion incidence,
GABA/glutamate levels

Energy metabolism,
mitochondrial function

Incubation Time 12-24 hours 30 min - 4 hours (in vitro) 1-6 hours
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Parameter Bacterial Studies Neurological Research
Metabolic Disorder
Modeling

Control
Recommendations

Unsupplemented

minimal medium

Vehicle control (saline) Normal keto acid

concentrations

Neurological Research Protocol

Protocol 3: Assessing Neurotoxicity and Convulsant Activity

Solution Preparation: Prepare a fresh solution of 3-methyl-2-oxobutanoic acid sodium salt in

physiological saline (0.9% NaCl) at a concentration appropriate for administration.

Animal Models: Use adult male Wistar or Sprague-Dawley rats (250-300 g). House animals under

standard conditions with free access to food and water.

Administration: Administer the compound via intraperitoneal or intravenous injection at doses

ranging from 50-200 mg/kg. Include control groups receiving vehicle alone.

Behavioral Monitoring: Observe and record seizure activity using a standardized scoring system

(e.g., Racine scale for seizure severity) for 60-120 minutes post-injection.

Neurochemical Analysis: For neurochemical studies, euthanize animals at predetermined time points,

remove brains, and dissect specific regions for analysis of GABA, glutamate, and other

neurotransmitters.

Data Collection: Quantify seizure latency, duration, and severity. Perform statistical analyses to

compare experimental and control groups [3].

Metabolic Pathways and Mechanisms

The biochemical effects of 3-methyl-2-oxobutanoic acid sodium salt involve multiple metabolic pathways,

as illustrated below:
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Figure 1: Metabolic Pathways and Mechanisms of Action This diagram illustrates the key metabolic

pathways and neurobiological mechanisms through which 3-methyl-2-oxobutanoic acid sodium salt exerts

its research-observed effects, including its role as a pantothenic acid precursor in bacteria and its

neuroactive properties in eukaryotic systems.

Safety and Storage Considerations

Handling Precautions

Personal Protective Equipment: Wear appropriate eyes protection, gloves, and consider using an
N95 respirator (US) or P1 filter (EN143) when handling powdered material to prevent inhalation or

contact [3] [1].
Ventilation: Procedures should be conducted in a well-ventilated area, preferably within a chemical
fume hood to minimize exposure risks.
Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, immediately flush

affected areas with copious amounts of water and seek medical attention if irritation persists [2].
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Storage Conditions

Temperature: Store the solid compound at 0-5°C for short-term preservation. For long-term storage
(months to years), maintain at -20°C in a tightly sealed container [3] [2].

Environment: Protect from moisture and light by storing in a desiccator in the dark. The compound
is hygroscopic and may degrade when exposed to high humidity.

Stability: Under recommended storage conditions, the solid compound remains stable for extended
periods. Aqueous solutions should be prepared fresh or stored at -20°C for no more than 2-3 weeks.

Disposal Considerations

Follow institutional guidelines for disposal of organic salts.

Small quantities can be dissolved in water and treated as chemical waste.
For large-scale disposal, contact specialized chemical waste disposal services.

Conclusion

3-Methyl-2-oxobutanoic acid sodium salt serves as a versatile biochemical tool with specific applications

in bacterial metabolism studies, neurological research, and disease modeling. Its favorable solubility

characteristics and metabolic relevance make it particularly valuable for investigating fundamental

biological processes. Researchers should carefully consider the appropriate concentration ranges and

experimental conditions outlined in these application notes to maximize experimental outcomes while

maintaining safety standards. Future research directions may include expanded applications in metabolic

engineering, neurotransmitter dynamics, and the development of improved disease models for screening

therapeutic interventions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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